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Decanal is one of the volatile flavor compounds found in orange juices and beef.
Capraldehyde, also known as 1-decanal or 1-decyl aldehyde, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, capraldehyde is considered to be a fatty aldehyde lipid molecule. Capraldehyde exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Capraldehyde has been primarily detected in saliva, feces, urine, and blood. Within the cell, capraldehyde is primarily located in the membrane (predicted from logP). Capraldehyde exists in all eukaryotes, ranging from yeast to humans. Capraldehyde is a sweet, aldehydic, and citrus tasting compound that can be found in a number of food items such as fishes, papaya, mandarin orange (clementine, tang...